Cas no 851132-12-2 (N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851132-12-2
• MF: C₁₉H₁₈ClN₃OS
• MW: 371.883721828461
• CID: 5920429
• PubChem ID: 3610595
• Update Time: 2025-05-27

N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-chlorophenyl)-2-[[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio]-
• N-(3-chlorophenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide
• F0599-0195
• 851132-12-2
• N-(3-chlorophenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• AKOS002045894
• N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C19H18ClN3OS/c1-13-8-14(2)10-17(9-13)23-7-6-21-19(23)25-12-18(24)22-16-5-3-4-15(20)11-16/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： KKAJLBUJCZPHLX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC(C)=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 371.0859111g/mol
• Monoisotopic Mass: 371.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 12.61±0.70(Predicted)